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Compound Focus: 5-Bromo-1H-indole-2-carboxylic acid

CAS No.: 7254-19-5

Cat. No.: S664945

Basic Compound Information

Chemical Profile: 5-Bromo-1H-indole-2-carboxylic acid (CAS 7254-19-5)

Property Value

CAS Number 7254-19-5 [1] [2] [3]

Molecular Formula CI9H6BrNO2 [1] [2] [3]

Molecular Weight 240.05 g/mol [1] [2] [3]

Form Powder, Solid (white to off-white/light yellow) [2] [3]
Melting Point 287-288°C [4]

Storage -20°C [2] [3] [4]

Solubility & Physicochemical Properties
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While no source provides directly measured solubility in DMSO or DMF, the following table summarizes

predicted physicochemical properties and solubility data, which are strong indicators of dissolution behavior

[1].

Property Predicted Value / Classification

Topological Polar Surface Area (TPSA) 53.09 A2 [1]

Consensus Log P, (Lipophilicity) 2.29 [1]

Predicted Water Solubility 0.0399 - 0.0732 mg/mL (Soluble classification) [1]
Predicted Gl Absorption High [1]

Number of H-Bond Donors 2 [1]

Number of H-Bond Acceptors 2[1]

Number of Rotatable Bonds 1[1]

¢ Solubility Interpretation: The compound is characterized as having high gastrointestinal absorption
[1]. It is predicted to be soluble in water [1]. These properties suggest it will likely dissolve well in polar
organic solvents like DMSO and DMF, which are commonly used for compounds with this profile.

Suggested Solubility & Handling Guidelines

Based on the physicochemical profile and standard laboratory practices for similar compounds, here are

practical experimental recommendations.

Solvent Preparation Protocols

For preparing stock solutions, a general approach can be adopted, noting that one supplier suggests this

method for a closely related compound [5].
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¢ Stock Solution in DMSO: A common strategy is to first create a concentrated stock solution in
DMSO (e.g., 10-50 mM) and then dilute it into an aqueous buffer for biological assays [5]. Always
use the minimal amount of DMSO final concentration (typically <0.1-1%) to avoid cellular toxicity.

e Handling and Storage: The compound is supplied as a powder and should be stored at -20°C [2] [3]

[4]. Allow it to warm to room temperature in a dry environment before opening to prevent moisture
condensation.

Troubleshooting Common Issues

¢ Problem: Compound won't dissolve.
o Solution A: Gently warm the tube using a warm water bath (below 60°C) while vortexing. Do
not overheat.
o Solution B: Briefly sonicate the solution in a water bath sonicator for 10-15 minutes.
¢ Problem: Precipitation upon dilution.
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o Solution: Ensure you are adding the DMSO stock solution directly into the rapidly stirring
aqueous buffer, not the other way around. Alternatively, use a more dilute stock solution.

Safety & Regulatory Information

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation) [1].

¢ Precautionary Measures: Wear appropriate personal protective equipment (PPE) including gloves,
eyeshields, and type N95 (US) respirators [1] [2].

¢ For Research Use Only: This product is intended for research purposes and is not for human or
veterinary use [1] [3].

Research Applications

This compound is primarily used as a key building block in organic synthesis and medicinal chemistry.

Specific research applications include [2]:

Discovery of MMP-13 inhibitors for arthritic diseases.
Synthesis of indoleamine 2,3-dioxygenase (IDO) inhibitors.
Preparation of factor Xa inhibitors and tubulin polymerization inhibitors for cancer research.

Development of dual PPARy/d agonists.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b664945#5-

bromo-1h-indole-2-carboxylic-acid-solubility-dmso-dmf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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